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Compound of Interest

2-(Oxolan-2-yl)propan-2-amine
Compound Name:

hydrochloride
CAS No.: 2172187-85-6
Cat. No.: B2608069

Get Quote

Executive Summary & Core Directive

Do not dispose of this compound down the drain.

2-(Oxolan-2-yl)propan-2-amine hydrochloride (also known as 2-(Tetrahydrofuran-2-
yl)propan-2-amine HCI) presents a dual-hazard profile: it is a nitrogenous organic salt capable
of releasing toxic fumes (NOx, HCI) upon combustion, and it contains a cyclic ether
(oxolane/tetrahydrofuran) moiety susceptible to peroxide formation upon aging.

Immediate Action Plan:
e Assess Age: Check container date. If >12 months old, test for peroxides before handling.[1]
o Segregate: Keep away from strong oxidizers (e.qg., nitric acid) and strong bases.

¢ Disposal Path: The only compliant disposal method is High-Temperature Incineration via a
licensed hazardous waste contractor.
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Chemical Profile & Hazard Identification

To dispose of a chemical safely, one must understand its reactive potential.[1] This compound
Is not merely "chemical waste"; it is a functionalized building block with specific instabilities.

Physicochemical Data

Property Specification Operational Implication

) ) Oxolane Ring: Potential
] Amine attached to a THF ring ) ]
Chemical Structure peroxide former.Amine HCI:
(HCI salt) o . .
Acidic in solution; hygroscopic.

Hygroscopic nature leads to
Physical State White to off-white solid "caking"; moisture absorption

accelerates degradation.

o ) Corrosive to metal containers;
o Acidic (approx. pH 3-5in _ _ _
Acidity (pH) ter) incompatible with bleach
water
(releases Clz gas).

Critical: The oxolane ether
. ) ] ] - oxygen is a site for radical
Stability Stable if dry; Light/Air sensitive ) )
abstraction, leading to

hydroperoxides.

The "Why" Behind the Protocol (Causality)

o Peroxide Risk: While the hydrochloride salt form stabilizes the amine, the oxolane
(tetrahydrofuran) ring remains vulnerable to autoxidation. If the salt becomes moist and is
stored for extended periods, peroxides can accumulate in the crystal lattice or liquid phase (if
deliquesced).

» Aquatic Toxicity: Amine salts are generally toxic to aquatic life. Sewer disposal violates the
Clean Water Act (USA) and similar global regulations due to nitrogen load and direct toxicity.

e Incompatibility: Mixing this acid salt with strong bases (e.g., Sodium Hydroxide) liberates the
free amine, which is volatile, flammable, and odorous.
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Pre-Disposal Assessment & Stabilization

Before moving the container to waste storage, you must validate its stability.

Peroxide Testing (Mandatory for Containers >12 Months)

If the container is old or shows signs of crystal formation around the cap (unlikely for salts, but
possible if deliquesced):

» Visual Inspection: Do not open if solids have fused into a "glass-like" block or if crystals are
visible on the threads. Contact EHS immediately.

o Test Strip: If safe to open, dissolve a small amount (10 mg) in fresh water and use a peroxide
test strip (e.g., Quantofix).

o < 20 ppm: Safe for standard disposal.

o > 20 ppm: Requires chemical reduction (e.g., ferrous sulfate treatment) before disposal.

Waste Stream Segregation

e Solid Waste: Dispose of the solid salt in the "Solid Organic Hazardous Waste" stream.

e Liquid Waste (Solutions): If the compound is dissolved in solvent (e.g., Methanol, DMSO),
dispose in the "Flammable Solvents" stream.

e Do NOT Mix With:
o Nitric Acid: Risk of violent oxidation and gas evolution.[2]
o Bleach (Hypochlorite): Releases toxic chloramine and chlorine gas.

Disposal Workflow (Decision Tree)

This logic flow ensures you select the correct waste stream based on the physical state and
peroxide status of the material.
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Start: Waste Identification
2-(Oxolan-2-yl)propan-2-amine HCI

Is container > 1 year old
or showing crystals?

Test for Peroxides
(Quantofix / KI Starch)

Peroxides > 20 ppm? INo

Yes (>100 ppm) /Yes (<100 ppm)

STOP: Contact EHS Stabilize: Reduce with
Explosion Hazard Ferrous Sulfate / Sodium Thiosulfate

Physical State?

Stream: Solid Organic Waste Stream: Liquid Organic Waste
(Trace Halogenated) (Solvent Compatible)

Labeling: "Toxic, Irritant’
List: Amine HCI, THF-derivative

Final Fate: High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for determining the safe disposal path based on container age and
physical state.

Step-by-Step Operational Protocols
Protocol A: Disposal of Solid Waste (Pure Compound)

Applicability: Expired or excess solid powder.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Avoid metal containers due to the corrosive nature of the HCI salt.

Transfer: Transfer the solid using a plastic spatula. Avoid generating dust.[3][4][5][6][7][8]

o PPE:[4][8][9][10][11][12] Nitrile gloves, safety glasses, and N95 dust mask (or work in a
fume hood).

Labeling: Attach a hazardous waste tag.
o Constituents: "2-(Oxolan-2-yl)propan-2-amine hydrochloride" (95%-+).

o Hazard Checkboxes: Toxic, Irritant.[4][6][8]

Storage: Store in the "Solid Organics" satellite accumulation area until pickup.

Protocol B: Disposal of Reaction Mixtures (Solutions)

Applicability: The compound dissolved in solvents (e.g., DCM, Methanol, THF).
o Compatibility Check: Ensure the solvent waste container does NOT contain strong oxidizers.
e pH Check: If the solution is aqueous, check pH.

o If < 2: Neutralize slowly with dilute Sodium Bicarbonate to pH 5-9 before adding to the
organic waste drum (to prevent drum corrosion).

o Caution: Neutralization will release CO:z and potentially the free amine (fishy odor).
Perform in a hood.
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o Transfer: Pour into the "Halogenated" or "Non-Halogenated" solvent waste stream
depending on the solvent used.

o Note: Even though the compound contains CI (HCI salt), if dissolved in non-halogenated
solvent (like Methanol) at <5%, it often goes to the non-halogenated stream. Consult local
EHS rules, as some incinerators require any halogen content to go to the Halogenated
stream.

Emergency Response: Spills & Exposure

In the event of a spill, rapid containment prevents laboratory contamination.

4

i 1. Evacuate & Isolate 2. Don PPE 3. Cover with Absorbent 4. Sweep & Bag
Sl Pz (Fume Hood On) (Double Nitrile Gloves, Goggles) (Vermiculite or Chem-Sorb) "1 (Double Bag) & il EPEIRInS WEsE

Click to download full resolution via product page
Figure 2: Immediate response workflow for solid or liquid spills.[10]
First Aid Measures:

o Eye Contact: Rinse immediately with water for 15 minutes.[3][7] The HCI salt is acidic and
can cause corneal damage.

o Skin Contact: Wash with soap and water.[5][7][8] Do not use solvent (ethanol), as it may
increase transdermal absorption.

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention (potential for HCI
irritation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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